Cas no 80887-27-0 (2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide)

• Product Name: 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
• CAS No: 80887-27-0
• MF: C₂₂H₂₄N₄O₅
• MW: 424.449765205383
• MDL: MFCD23104224
• CID: 707870
• PubChem ID: 87557902
• Update Time: 2025-05-25

2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosyl azide,2-(acetylamino)-2-deoxy-3-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
• 2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE
• N-[(2R,4aR,6R,7R,8R,8aS)-6-azido-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• -<small>D<
• N-[(2R,4aR,6R,7R,8R,8aS)-6-Azido-8-(benzyloxy)-2-phenylhexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide (non-preferred name)
• MFCD23104224
• 80887-27-0
• DTXSID20659736
• AKOS025295776
• N-[(2R,4aR,6R,7R,8R,8aS)-6-Azido-8-(benzyloxy)-2-phenylhexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-
• A1813
• A-D-glucopyranosyl Azide
• 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide

• MDL： MFCD23104224
• Inchi： 1S/C22H24N4O5/c1-14(27)24-18-20(28-12-15-8-4-2-5-9-15)19-17(30-21(18)25-26-23)13-29-22(31-19)16-10-6-3-7-11-16/h2-11,17-22H,12-13H2,1H3,(H,24,27)/t17-,18-,19-,20-,21-,22-/m1/s1
• InChI Key： FVNJPKGJMMREOM-CGXUPHRESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1CO[C@@H](C1C=CC=CC=1)O2)OCC1C=CC=CC=1)NC(C)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 426.19000
• Monoisotopic Mass: 424.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• PSA: 115.77000
• LogP: 3.00166

2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins

Additional information on 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide

Comprehensive Overview of 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide (CAS No. 80887-27-0)

The compound 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide (CAS No. 80887-27-0) is a highly specialized carbohydrate derivative widely utilized in organic synthesis and glycobiology research. Its unique structure, featuring benzyl and benzylidene protecting groups, along with an azide functional group, makes it a versatile intermediate for the construction of complex oligosaccharides and glycoconjugates. Researchers and pharmaceutical developers are increasingly interested in this compound due to its role in click chemistry applications and glycosylation reactions, which are critical for drug discovery and biomaterial development.

In recent years, the demand for 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide has surged, driven by advancements in bioconjugation techniques and the growing focus on glycotherapeutic agents. The compound's azide moiety enables efficient coupling with alkyne-bearing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioorthogonal chemistry. This property aligns with current trends in targeted drug delivery and precision medicine, where site-specific modifications of biomolecules are paramount.

From a synthetic perspective, the benzylidene and benzyl groups in 80887-27-0 provide selective protection for hydroxyl groups, allowing chemists to perform regioselective transformations. Such control is invaluable in the synthesis of glycosaminoglycans (GAGs) and other biologically active carbohydrates. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes, a feature frequently highlighted in peer-reviewed journals and patent literature.

Beyond its synthetic applications, 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide has garnered attention in glycomics research. Scientists leverage its structure to probe carbohydrate-protein interactions, which are pivotal in understanding cell signaling and immune response mechanisms. This aligns with the broader scientific community's focus on glycan microarrays and diagnostic tools for diseases like cancer and autoimmune disorders.

For researchers sourcing this compound, key considerations include its purity (typically ≥95% by HPLC or NMR), storage conditions (often recommended at -20°C under inert atmosphere), and compatibility with common organic solvents. Suppliers frequently address queries about scalable synthesis protocols and cost-effective alternatives for large-scale projects, reflecting industrial interest in this niche chemical.

In summary, 80887-27-0 represents a critical building block at the intersection of carbohydrate chemistry and biotechnology. Its relevance to cutting-edge fields like vaccine development, glycoprotein engineering, and material science ensures its continued prominence in scientific literature and commercial catalogs. As interdisciplinary research expands, this compound's role in bridging synthetic and biological disciplines will likely grow, making it a staple in advanced laboratories worldwide.